Cas no 1248567-73-8 (2-PyrrolidineMethanol,4-Methyl-)

• Product Name: 2-PyrrolidineMethanol,4-Methyl-
• CAS No: 1248567-73-8
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 5098586
• PubChem ID: 17826651
• Update Time: 2024-03-01

2-PyrrolidineMethanol,4-Methyl- Chemical and Physical Properties

Names and Identifiers

• 2-PyrrolidineMethanol,4-Methyl-
• (4-Methyl-pyrrolidin-2-yl)-methanol

• Inchi： 1S/C6H13NO/c1-5-2-6(4-8)7-3-5/h5-8H,2-4H2,1H3
• InChI Key： RJMNAMGXLRMTME-UHFFFAOYSA-N
• SMILES： N1CC(C)CC1CO

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines